Cas no 99362-47-7 (3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one)
3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxykynurenamine
- 3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one
- C05636
- 3-amino-1-(2-amino-3-hydroxy-phenyl)propan-1-one
-
- Inchi: 1S/C9H12N2O2/c10-5-4-7(12)6-2-1-3-8(13)9(6)11/h1-3,13H,4-5,10-11H2
- InChI Key: ODOPEICAGBYCFH-UHFFFAOYSA-N
- SMILES: O=C(CCN)C1C=CC=C(C=1N)O
Computed Properties
- Exact Mass: 180.089877630g/mol
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.3
- XLogP3: 0.1
3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1268058-1.0g |
3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one |
99362-47-7 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1268058-50mg |
3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one |
99362-47-7 | 50mg |
$1669.0 | 2023-10-02 | ||
| Enamine | EN300-1268058-100mg |
3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one |
99362-47-7 | 100mg |
$1748.0 | 2023-10-02 | ||
| Enamine | EN300-1268058-250mg |
3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one |
99362-47-7 | 250mg |
$1828.0 | 2023-10-02 | ||
| Enamine | EN300-1268058-500mg |
3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one |
99362-47-7 | 500mg |
$1907.0 | 2023-10-02 | ||
| Enamine | EN300-1268058-1000mg |
3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one |
99362-47-7 | 1000mg |
$1987.0 | 2023-10-02 | ||
| Enamine | EN300-1268058-2500mg |
3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one |
99362-47-7 | 2500mg |
$3893.0 | 2023-10-02 | ||
| Enamine | EN300-1268058-5000mg |
3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one |
99362-47-7 | 5000mg |
$5760.0 | 2023-10-02 | ||
| Enamine | EN300-1268058-10000mg |
3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one |
99362-47-7 | 10000mg |
$8542.0 | 2023-10-02 |
3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one
Professional Introduction to Compound with CAS No. 99362-47-7 and Product Name: 3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one
The compound with the CAS number 99362-47-7 and the product name 3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in drug discovery and therapeutic development. The molecular framework of this compound, featuring both amino and hydroxyl functional groups, positions it as a versatile intermediate in synthetic chemistry, enabling the construction of more complex molecules with therapeutic relevance.
Recent advancements in the study of 3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one have highlighted its role in the synthesis of bioactive molecules. The presence of multiple reactive sites, including two amino groups and a hydroxyl group, allows for diverse chemical modifications, making it a valuable scaffold for medicinal chemists. These modifications can be tailored to enhance binding affinity, metabolic stability, and pharmacokinetic properties, which are critical factors in the development of novel therapeutics.
In the context of modern drug discovery, compounds like 3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one are being explored for their potential in addressing various diseases. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurodegenerative disorders. The structural motif shared by this compound with known bioactive molecules suggests that it could serve as a lead compound or a key intermediate in the synthesis of new drugs targeting these conditions.
The hydroxyl group in 3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one is particularly noteworthy, as it provides a site for further functionalization through etherification, esterification, or glycosylation reactions. These modifications can alter the solubility, bioavailability, and cellular uptake properties of the compound, which are essential considerations in drug design. Additionally, the dual amino groups offer opportunities for covalent linkage to other pharmacophores or for participation in ionic interactions within biological systems.
From a synthetic chemistry perspective, 3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one serves as an excellent building block for constructing more intricate molecular architectures. Its synthesis typically involves multi-step organic transformations that highlight the compound's reactivity and versatility. Researchers have reported efficient synthetic routes that leverage palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions to introduce desired functional groups at specific positions on the molecular scaffold.
The pharmacological evaluation of 3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one and its derivatives has been a focus of several recent studies. In vitro assays have demonstrated that certain analogs exhibit promising activity against targets such as kinases and proteases involved in cancer progression. Moreover, preclinical studies have explored their potential as modulators of immune responses, suggesting therapeutic utility in autoimmune diseases or chronic inflammation. These findings underscore the importance of this compound as a candidate for further development into novel therapeutic agents.
The structural features of 3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one also make it relevant in the field of material science. For example, its ability to form hydrogen bonds and engage in π-stacking interactions allows it to be incorporated into supramolecular assemblies or used as a ligand in coordination chemistry applications. Such applications could lead to advancements in areas such as drug delivery systems or functional materials with specific biological activities.
In conclusion, 3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one, identified by CAS No. 99362-47-7, represents a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural attributes and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound and its derivatives, its importance is likely to grow further within the scientific community.
99362-47-7 (3-amino-1-(2-amino-3-hydroxyphenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)